Cas no 17057-98-6 (9H-Fluorene,1,9-dimethyl-)

• Product Name: 9H-Fluorene,1,9-dimethyl-
• CAS No: 17057-98-6
• MF: C₁₅H₁₄
• MW: 194.271664142609
• CID: 152983
• PubChem ID: 28227
• Update Time: 2025-04-19

9H-Fluorene,1,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene,1,9-dimethyl-
• 1,9-Dimethyl-9H-fluorene
• 1,9-dimethylfluorene
• Fluorene, 1,9-dimethyl-
• DIMETHYLFLUORENE
• 8WSV52809F
• CCRIS 4269
• Fluorene, dimethyl-
• 30582-01-5
• AKOS006279876
• Q27271132
• 1,9-Dimethyl-9H-fluorene #
• DTXSID30904784
• BRN 1942900
• UNII-8WSV52809F
• 9H-Fluorene, 1,9-dimethyl-
• Dimethyl-9H-fluorene
• 17057-98-6
• 4-05-00-02201 (Beilstein Handbook Reference)
• BNGCFLDEAHJKPE-UHFFFAOYSA-N

• Inchi： 1S/C15H14/c1-10-6-5-9-14-13-8-4-3-7-12(13)11(2)15(10)14/h3-9,11H,1-2H3
• InChI Key： BNGCFLDEAHJKPE-UHFFFAOYSA-N
• SMILES： C1(C)C2C=CC=CC=2C2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 194.10962
• Monoisotopic Mass: 194.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0412 (estimate)
• Boiling Point: 330.73°C (rough estimate)
• Refractive Index: 1.6470 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes